Cas no 1506010-63-4 (1-2-(2-methoxy-4-methylphenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2-methoxy-4-methylphenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 1506010-63-4
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6016817
• PubChem ID: 83673930
• Update Time: 2025-05-21

1-2-(2-methoxy-4-methylphenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-methoxy-4-methylphenyl)propan-2-ylcyclopropan-1-amine
• 1506010-63-4
• EN300-1743531
• 1-[2-(2-methoxy-4-methylphenyl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C14H21NO/c1-10-5-6-11(12(9-10)16-4)13(2,3)14(15)7-8-14/h5-6,9H,7-8,15H2,1-4H3
• InChI Key： UOCASPCPTPAHQO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(2-methoxy-4-methylphenyl)propan-2-ylcyclopropan-1-amine

1-2-(2-Methoxy-4-Methylphenyl)Propan-2-Ylcyclopropan-1-Amine: A Comprehensive Overview

The compound 1-2-(2-methoxy-4-methylphenyl)propan-2-ylcyclopropan-1-amine, identified by the CAS number CAS No. 1506010-63-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with an amine group and a substituted phenyl moiety. The presence of the methoxy and methyl groups on the phenyl ring introduces additional complexity and functionality to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique pharmacokinetic properties and potential for forming stable interactions with biological targets. The cyclopropane ring in this compound is particularly notable, as it can act as a rigid structural element, enhancing the molecule's ability to adopt specific conformations that are favorable for binding to target proteins. This property has led researchers to explore its potential as a lead compound in the development of new therapeutic agents.

The substitution pattern on the phenyl ring—specifically, the methoxy and methyl groups—plays a crucial role in modulating the electronic and steric properties of the molecule. The methoxy group introduces electron-donating effects, which can influence the reactivity of the compound in various chemical reactions. Additionally, the methyl group contributes to the molecule's hydrophobicity, which is an important factor in determining its solubility and bioavailability.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, cycloaddition reactions, and organocatalytic processes. Recent advancements in catalytic asymmetric synthesis have enabled researchers to construct cyclopropane-containing compounds with high enantioselectivity, opening new avenues for exploring stereochemistry-dependent biological activities.

The applications of this compound are diverse and span across multiple disciplines. In pharmaceutical chemistry, it has been investigated as a potential lead compound for anti-inflammatory and antitumor agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts targeting complex diseases such as cancer and neurodegenerative disorders.

In materials science, the unique properties of this compound have been leveraged to develop novel materials with tailored mechanical and electronic properties. The cyclopropane ring's strain energy contributes to the formation of robust molecular frameworks, which can be used in applications ranging from advanced polymers to nanomaterials.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is critical for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under various environmental conditions, providing insights into its persistence and bioaccumulation potential.

In conclusion, the compound 1-2-(2-methoxy-4-methylphenyl)propan-2-ylcyclopropan-1-amine (CAS No. 1506010-63-4) represents a versatile building block with significant potential across multiple fields. Its unique structure, functional groups, and reactivity make it an attractive target for further research and development. As scientific understanding continues to grow, this compound is likely to play an increasingly important role in advancing both basic science and applied technologies.